Cas no 1806897-36-8 (Ethyl 3-chloro-6-(difluoromethyl)-4-methylpyridine-2-carboxylate)

• Product Name: Ethyl 3-chloro-6-(difluoromethyl)-4-methylpyridine-2-carboxylate
• CAS No: 1806897-36-8
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4868654
• Update Time: 2025-07-22

Ethyl 3-chloro-6-(difluoromethyl)-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-3-16-10(15)8-7(11)5(2)4-6(14-8)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： XWPCJURSMMXYIL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)N=C(C(F)F)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

Comprehensive Overview of Ethyl 3-chloro-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806897-36-8)

Ethyl 3-chloro-6-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806897-36-8) is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has garnered attention for its potential in developing novel crop protection agents and bioactive molecules. Its molecular structure, featuring a pyridine core with strategic functional groups, enables diverse chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine compounds like Ethyl 3-chloro-6-(difluoromethyl)-4-methylpyridine-2-carboxylate has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its role in designing next-generation agrochemicals, as fluorine incorporation often improves pesticidal efficacy and environmental compatibility. The compound's carboxylate ester moiety further allows for versatile derivatization, catering to applications in drug discovery and material science.

The synthesis of CAS No. 1806897-36-8 typically involves multi-step reactions, including halogenation and esterification, with yields optimized through modern catalytic methods. Analytical techniques such as NMR spectroscopy and HPLC are employed to verify its purity, which is critical for industrial and research use. Environmental and safety assessments of this compound highlight its biodegradability potential, aligning with the global push for sustainable chemistry.

From a commercial perspective, Ethyl 3-chloro-6-(difluoromethyl)-4-methylpyridine-2-carboxylate is supplied by leading chemical manufacturers under stringent quality controls. Its pricing and availability are influenced by raw material costs and regulatory frameworks governing fluorinated compounds. Market trends indicate growing investments in green synthesis routes to reduce waste and energy consumption during production.

Frequently asked questions about this compound include its solubility in organic solvents, compatibility with common reagents, and storage conditions. Studies confirm its stability under inert atmospheres, though prolonged exposure to moisture should be avoided. Researchers also inquire about its reactivity in cross-coupling reactions, a topic of interest for designing complex molecular architectures.

In summary, Ethyl 3-chloro-6-(difluoromethyl)-4-methylpyridine-2-carboxylate represents a cutting-edge building block in synthetic chemistry. Its combination of halogen and fluorine functionalities opens avenues for innovation in agrochemicals and pharmaceuticals, while its synthesis and handling adhere to evolving green chemistry principles. As industries prioritize eco-friendly solutions, this compound's role is expected to expand, driven by its versatility and performance.